Cas no 103683-18-7 (1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt)
103683-18-7 structure
Product Name:1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt
CAS No:103683-18-7
MF:C21H44N2O4S
MW:420.650065422058
CID:125781
PubChem ID:2724492
Update Time:2025-04-18
1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt
- AMMONIUM SULFOBETAINE-1, TECH., 70
- Ammonium sulfobetaine-1,tech.
- AMMONIUM SULFOBETAINE-1.,70
- 1,5%solutioninwater
- AMMONIUM SULFOBETAINE-1., 70
- Ammonium sulfobetaine-1,70%,tech.
- Ammonium sulfobetaine-1, tech., 70%
- Ammonium sulfobetaine-1, 5% solution in water
- 103683-18-7
- 3-[acetyl-[2-[dodecyl(dimethyl)azaniumyl]ethyl]amino]propane-1-sulfonate
- Ammonium sulfobetaine
-
- Inchi: 1S/C21H44N2O4S/c1-5-6-7-8-9-10-11-12-13-14-18-23(3,4)19-17-22(21(2)24)16-15-20-28(25,26)27/h5-20H2,1-4H3
- InChI Key: XTLJEWGAPAQKPI-UHFFFAOYSA-N
- SMILES: S(CCCN(C(C)=O)CC[N+](C)(C)CCCCCCCCCCCC)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 420.30200
- Monoisotopic Mass: 420.302
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.9A^2
- XLogP3: 4.5
Experimental Properties
- Color/Form: Not available
- PSA: 85.89000
- LogP: 4.84830
- Solubility: Not available
1-Dodecanaminium,N-[2-[acetyl(3-sulfopropyl)amino]ethyl]-N,N-dimethyl-, inner salt Related Literature
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1. Synthesis of gemini ammonium sulfobetaine and its proppant suspension and gel-breaking mechanismsTao Wang,Jianhong Xiao,Lushan Wang,Aiqing Ma,Mimi Tian,Chen Wang RSC Adv. 2020 10 7879
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Wei Zhao,Chunxia Yang,Hongxian Sun,Zhiguo Cheng,Tao Chang New J. Chem. 2018 42 19349
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Luo Mi,Andrew D. White,Qing Shao,Peter Setlow,Yongqing Li,Shaoyi Jiang Chem. Sci. 2014 5 3320
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Akihiro Yamashita,Masafumi Yoshio,Bartolome Soberats,Hiroyuki Ohno,Takashi Kato J. Mater. Chem. A 2015 3 22656
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